Cas no 34586-50-0 (Benzenesulfonylfluoride, 3-ethyl-)

Benzenesulfonylfluoride, 3-ethyl- structure
34586-50-0 structure
Product Name:Benzenesulfonylfluoride, 3-ethyl-
CAS No:34586-50-0
MF:C8H9FO2S
MW:188.219264745712
CID:312314
PubChem ID:118706
Update Time:2025-04-19

Benzenesulfonylfluoride, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylfluoride, 3-ethyl-
    • 3-ethylbenzenesulfonyl fluoride
    • m-Ethylbenzenesulphonyl fluoride
    • AKOS006327071
    • EN300-727340
    • 3-ethylbenzene-1-sulfonyl fluoride
    • Benzenesulfonyl fluoride, 3-ethyl-
    • DTXSID9067859
    • 34586-50-0
    • EINECS 252-102-1
    • NS00054588
    • m-ethylbenzenesulphonylfluoride
    • Inchi: 1S/C8H9FO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3
    • InChI Key: ONMDVARUZGDUIW-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC(=C1)CC)(=O)(=O)F

Computed Properties

  • Exact Mass: 188.03077
  • Monoisotopic Mass: 188.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 248.7°Cat760mmHg
  • Flash Point: 104.2°C
  • Refractive Index: 1.499
  • PSA: 34.14

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